Methyl 6-(tert-butyl)-2-(2-phenylacetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: methyl 6-tert-butyl-2-[(2-phenylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C22H27NO3S/c1-22(2,3)15-10-11-16-17(13-15)27-20(19(16)21(25)26-4)23-18(24)12-14-8-6-5-7-9-14/h5-9,15H,10-13H2,1-4H3,(H,23,24)
• InChI Key: BZOOLSMUBYDZBO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)CC3=CC=CC=C3
• Molecular Formula: C22H27NO3S
• Molecular Weight: 385.5 g/mol

Description

Methyl 6-(tert-butyl)-2-(2-phenylacetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C22H27NO3S and its molecular weight is 385.52. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Modification

Methyl 6-(tert-butyl)-2-(2-phenylacetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate serves as a precursor in the synthesis of various chemical structures, contributing to the development of new chemical entities with potential applications in material science and pharmacology. For instance, its structural motif has been utilized in the synthesis of 5-substituted benzo[b]thiophene derivatives, demonstrating potent anti-inflammatory activity, highlighting its relevance in medicinal chemistry research (Radwan et al., 2009).

Catalysis and Ligand Design

The compound's tert-butyl group plays a significant role in the design of ligands for catalysis. Research has shown that ligands incorporating similar structural features can significantly enhance the enantioselectivity and catalytic activity of metal complexes in asymmetric hydrogenation reactions, indicating its importance in the development of new catalytic systems (Imamoto et al., 2012).

Heterocyclic Chemistry and Material Science

This compound also serves as a building block in heterocyclic chemistry, enabling the synthesis of complex thiophene-based structures. Such structures are critical for developing new materials with unique electronic and optical properties, relevant for applications in organic electronics and photovoltaic devices. A study on thiophene derivatives has shown the potential for creating novel materials with specific functionalities (Gupta et al., 2012).

Anticancer Research

Furthermore, derivatives of this compound have been explored for their anticancer properties. Novel heterocycles utilizing thiophene incorporated thioureido substituent as precursors have been synthesized and evaluated for their activity against cancer cell lines, underscoring the compound's role in the search for new anticancer agents (Abdel-Motaal et al., 2020).

Environmental Sensing and Remediation

Metal-organic frameworks (MOFs) constructed using thiophene-functionalized dicarboxylates demonstrate efficient luminescent sensing for environmental contaminants and the removal of hazardous substances, showcasing the compound's utility in environmental science and engineering (Zhao et al., 2017).